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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the role of butralin as a plant growth

regulator for axillary bud (sucker) control in tobacco (Nicotiana tabacum L.). It covers the

mechanism of action, experimental protocols for efficacy evaluation, and quantitative data from

field trials.

Introduction
Butralin, a dinitroaniline herbicide, is widely utilized in tobacco cultivation as a localized

systemic plant growth regulator to control the growth of axillary buds, commonly known as

suckers.[1][2] The removal of the apical bud (topping) in tobacco plants is a standard

agronomic practice to enhance leaf quality and yield. However, this process breaks apical

dominance, leading to the outgrowth of axillary buds. Uncontrolled sucker growth can divert

nutrients and energy from the leaves, diminishing their commercial value. Butralin offers an

effective chemical method for sucker control by inhibiting cell division in the meristematic

tissues of the axillary buds.[3][4]

Mechanism of Action
Butralin's primary mode of action is the disruption of microtubule polymerization in plant cells.

[1] As a member of the dinitroaniline class of herbicides, butralin binds to tubulin, the protein

subunit of microtubules. This binding prevents the assembly of tubulin into functional

microtubules, which are essential components of the mitotic spindle required for chromosome
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segregation during cell division (mitosis). The disruption of the mitotic spindle leads to an arrest

of the cell cycle, specifically in metaphase, and the formation of abnormal, often

multinucleated, cells. This inhibition of cell division in the meristematic regions of the axillary

buds prevents their elongation and development.

Signaling Pathway
The precise signaling cascade downstream of microtubule disruption by butralin that leads to

the suppression of axillary bud growth is complex and involves interactions with plant hormone

pathways, particularly those of auxin and cytokinin, which are key regulators of apical

dominance and branching. While butralin's direct target is tubulin, the subsequent mitotic

arrest in the axillary bud meristems likely disrupts the normal hormonal balance that promotes

bud outgrowth.

Butralin Application
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Butralin's Mechanism of Action Pathway.

Quantitative Data on Efficacy
The efficacy of butralin for sucker control in tobacco has been evaluated in numerous field

trials. The following tables summarize quantitative data from selected studies, highlighting

application rates, methods, and resulting sucker control.

Table 1: Efficacy of Butralin in Sucker Control in Flue-Cured Tobacco
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Treatment
Application
Rate (a.i.)

Application
Method

Number of
Suckers/Pla
nt

Green
Weight of
Suckers/Pla
nt (g)

Reference

Single

Butralin after

2x Fatty

Alcohol

3.36 kg/ha Foliar
Varies by

location

Varies by

location

Single

Butralin after

2x Fatty

Alcohol

2.13 kg/ha Downstalk
Varies by

location

Varies by

location

Two Butralin

Applications
3.36 kg/ha Foliar

Varies by

location

Varies by

location

Two Butralin

Applications
2.13 kg/ha Downstalk

Varies by

location

Varies by

location

Two Butralin

Applications
4.12 kg/ha Foliar

Varies by

location

Varies by

location

Butralin 7,000 ppm
Direct on

suckers/tops

Complete

control
Not specified

Hand

Suckering
N/A Manual Not specified

45%

reduction vs.

untreated

Table 2: Efficacy of Reduced Doses of Butralin with a Surfactant in Flue-Cured Tobacco
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Treatment
Reduction from
Recommended
Rate

Sucker Control Reference

Butralin + Surfactant -25% Effective control

Butralin + Surfactant -50%

Effective control,

some late-season

growth

Table 3: Efficacy of Butralin in Dark Fire-Cured Tobacco

Treatmen
t

Sucker
Control
Method

Average
Suckers/
Plant

Sucker
Biomass
( kg/plant
)

%
Reductio
n in
Sucker
Number

%
Reductio
n in
Sucker
Biomass

Referenc
e

No

Suckercide

Topped

only
10.12 1.11 N/A N/A

Local

Systemic

(e.g.,

Butralin)

Single

application

at topping

1.60 0.24 84.2% 78.3%

Contact +

Local

Systemic

Sequential

application
1.09 0.13 89.2% 88.1%

Experimental Protocols for Efficacy Evaluation
Standardized protocols are crucial for the accurate assessment of butralin's efficacy as a

tobacco sucker control agent. The following outlines a typical experimental design.

Experimental Design and Setup
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Design: Randomized Complete Block Design (RCBD) is commonly used to account for field

variability.

Replications: A minimum of four replications is recommended to ensure statistical power.

Plot Size: Plot dimensions should be sufficient to obtain representative data, for instance,

four rows wide and 40 feet long. Data is typically collected from the center two rows to

minimize edge effects.

Plant Material: A uniform tobacco variety should be used throughout the trial.

Treatments: Treatments should include various butralin application rates and methods, a

standard industry suckercide for comparison (e.g., maleic hydrazide - MH), a hand-suckered

control, and an untreated (topped but not suckered) control.

Application of Treatments
Timing: Butralin is typically applied after topping the tobacco plants, when they are in the

elongated button to early flower stage.

Methods:

Foliar (Broadcast) Application: Applied over the top of the plants using a multi-nozzle

boom sprayer.

Downstalk (Directed) Application: Applied as a coarse spray directed at the stalk to ensure

contact with the leaf axils. This can be done with a single nozzle per row or hand-held

applicators.

Jug Method: A manual method where a specific volume of the butralin solution is poured

over the top of each plant.

Sucker Removal: All suckers longer than one inch should be manually removed before the

application of butralin.

Data Collection and Analysis
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Sucker Counts and Weights: At the end of the season, or at designated intervals, all suckers

from the data rows of each plot are removed, counted, and their fresh (green) weight is

recorded.

Sucker Control Efficacy: Efficacy is often calculated as the percent reduction in sucker

number or weight relative to the untreated control.

Phytotoxicity: Plants should be visually assessed for any signs of phytotoxicity, such as leaf

burn, stunting, or discoloration.

Yield and Quality: Cured leaf yield and quality (e.g., grade index) are determined after

harvesting and curing to assess the impact of the treatments on the final product.

Statistical Analysis: Data should be subjected to Analysis of Variance (ANOVA) appropriate

for the experimental design (RCBD). Mean separation tests (e.g., Duncan's Multiple Range

Test, LSD) are used to determine significant differences between treatment means.
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Workflow for a Tobacco Sucker Control Trial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1668113?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Methods and Efficacy
The method of butralin application can influence its efficacy in controlling sucker growth. As a

localized systemic, direct contact with the axillary buds is crucial for optimal performance.

Butralin Application

Foliar (Broadcast)

Downstalk (Directed)

Jug Method

Coverage of Axillary Buds

Good general coverage, but may miss lower buds

Excellent targeted coverage

Excellent targeted coverage

Sucker Control Efficacy
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Logical Relationship of Application Methods to Efficacy.

Generally, downstalk and jug applications provide more consistent sucker control than foliar

applications because they ensure that the chemical solution runs down the stalk and comes

into direct contact with all leaf axils.

Conclusion
Butralin is an effective plant growth regulator for the control of axillary bud growth in tobacco.

Its mechanism of action, the disruption of microtubule polymerization and subsequent inhibition

of mitosis, provides a targeted approach to sucker control. For optimal efficacy, application

methods that ensure direct contact with the axillary buds are recommended. The quantitative

data from field trials demonstrate that butralin, when applied correctly, can provide sucker

control comparable to or exceeding that of other industry-standard chemicals. Adherence to

rigorous experimental protocols is essential for the continued evaluation and optimization of

butralin use in tobacco cultivation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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